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Compound of Interest

Compound Name: Prothion
CAS No.: 5969-94-8
Cat. No.: B13891279
Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Prothion (CAS No. 5969-94-8), an organothiophosphate pesticide, is utilized in agriculture to
control a variety of pests. As with many pesticides, monitoring its residue levels in
environmental and agricultural samples is crucial for ensuring food safety and environmental
protection. Accurate and reliable quantification of prothion residues necessitates the use of a
well-characterized reference standard. This document provides detailed application notes and
protocols for the use of prothion as a reference standard in pesticide analysis, primarily
focusing on Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC)
methods.

Chemical Information
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Property Value

ethyl 3-
((diethoxyphosphorothioyl)thio)propanoate

IUPAC Name

CAS Number 5969-94-8
Molecular Formula CoH1004PS:2
Molecular Weight 286.34 g/mol

Analytical Methodologies

The analysis of prothion, like other organothiophosphate pesticides, is commonly performed
using Gas Chromatography (GC) with selective detectors such as the Flame Photometric
Detector (FPD) or a Mass Spectrometer (MS).[1][2] High-Performance Liquid Chromatography
(HPLC) coupled with a UV or MS detector can also be employed, particularly for samples that
may be thermally labile.[3][4]

Gas Chromatography (GC) Analysis

GC is a robust and sensitive technique for the analysis of volatile and semi-volatile compounds
like prothion. The use of a Flame Photometric Detector (FPD) operating in phosphorus mode
provides high selectivity for organophosphate pesticides.

Typical GC-FPD Conditions for Organothiophosphate Pesticide Analysis
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Parameter Condition
Agilent HP-5 (30 m x 0.25 mm i.d., 0.25 ym film
Column _ _
thickness) or equivalent
] Helium (99.99% purity) at a constant flow of 1.0
Carrier Gas

mL/min

Injector Temperature

250°C

Injection Mode

Splitless (1 pL injection volume)

Oven Temperature Program

Initial 100°C, ramp at 25°C/min to 180°C, then
ramp at 4°C/min to 200°C, and finally ramp at
10°C/min to 250°C, hold for 2 min.[5]

Detector

Flame Photometric Detector (FPD)

Detector Temperature

250°C

High-Performance Liquid Chromatography (HPLC)

Analysis

HPLC is a versatile technique suitable for a wide range of pesticides. For compounds like

prothion, reversed-phase HPLC with a C18 column is a common approach.

Typical HPLC-UV Conditions for Organothiophosphate Pesticide Analysis
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Parameter Condition

C18 column (e.g., 250 mm x 4.6 mm, 5 pum

Column _ _
particle size)
) Isocratic or gradient elution with Acetonitrile and
Mobile Phase
Water
Flow Rate 1.0 mL/min
Column Temperature 25°C
UV Detector at an appropriate wavelength (e.g.,
Detector
250 nm)[3]
Injection Volume 20 pL

Experimental Protocols

Protocol 1: Preparation of Prothion Standard Stock and
Working Solutions
» Standard Stock Solution (e.g., 1000 pg/mL):

o Accurately weigh approximately 10 mg of prothion reference standard into a 10 mL
volumetric flask.

o Dissolve the standard in a suitable solvent such as acetone or ethyl acetate.
o Bring the flask to volume with the solvent and mix thoroughly.
o Store the stock solution in an amber vial at 4°C.

e Working Standard Solutions:

o Prepare a series of working standard solutions by serial dilution of the stock solution with
the appropriate solvent (e.g., hexane for GC, acetonitrile/water for HPLC).

o The concentration range for the working standards should bracket the expected
concentration of prothion in the samples. A typical calibration curve might include
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concentrations from 0.05 to 2.5 pg/mL.[6]

Protocol 2: Sample Preparation - Extraction of Prothion
from Soil

This protocol is a general procedure for the extraction of organothiophosphate pesticides from
soil samples.

o Sample Collection and Homogenization:
o Collect a representative soil sample and air-dry it in the dark.
o Sieve the soil through a 2 mm mesh to remove large debris and ensure homogenetity.
o Extraction:
o Weigh 10 g of the homogenized soil into a 50 mL centrifuge tube.
o Add 20 mL of a suitable extraction solvent (e.g., a mixture of acetone and hexane, 1:1 v/v).
o Vortex the mixture for 2 minutes and then sonicate for 15 minutes in an ultrasonic bath.
o Centrifuge the sample at 3000 rpm for 5 minutes.
o Carefully transfer the supernatant to a clean collection tube.

o Repeat the extraction process on the soil pellet with another 20 mL of the extraction
solvent.

o Combine the supernatants.
» Concentration and Reconstitution:
o Evaporate the combined extract to near dryness under a gentle stream of nitrogen.

o Reconstitute the residue in a known volume (e.g., 1 mL) of a solvent suitable for the
analytical instrument (e.g., hexane for GC).
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Protocol 3: Sample Preparation - Solid-Phase Extraction
(SPE) for Water Samples

This protocol outlines a general SPE procedure for the cleanup and concentration of
organothiophosphate pesticides from water samples.

Sample Collection and Preservation:

o Collect water samples in clean glass bottles.

o If not analyzed immediately, store the samples at 4°C.

SPE Cartridge Conditioning:

o Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of methanol followed
by 5 mL of deionized water through the cartridge. Do not allow the cartridge to go dry.

Sample Loading:

o Pass a known volume of the water sample (e.g., 500 mL) through the conditioned SPE
cartridge at a flow rate of approximately 5 mL/min.

Cartridge Washing and Drying:

o Wash the cartridge with 5 mL of deionized water to remove any interfering polar
compounds.

o Dry the cartridge by passing air or nitrogen through it for 10-15 minutes.

Elution:

o Elute the retained prothion from the cartridge with a suitable solvent (e.g., 5-10 mL of
ethyl acetate).

o Collect the eluate in a clean tube.

Concentration and Reconstitution:
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o Evaporate the eluate to a small volume (e.g., 0.5 mL) under a gentle stream of nitrogen.

o Adjust the final volume to 1 mL with a solvent compatible with the analytical instrument.

Method Validation Data for Organothiophosphate
Pesticide Analysis

The following table summarizes typical method validation parameters for the analysis of
organothiophosphate pesticides using GC and HPLC techniques, based on literature for similar
compounds.[5][7][8][9]

Parameter GC-FPDIGC-MS HPLC-MS/MS

Linearity (r?)

>0.99

>0.99

Limit of Detection (LOD)

0.01 - 1.5 ng/mL

0.02 - 0.1 ng/mL

Limit of Quantification (LOQ)

0.05 - 5.0 ng/mL

0.06 - 0.5 ng/mL

Recovery (%)

70 - 110%

70 - 120%

<15%

<15%

Precision (RSD %)

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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